1-[5-(2,6-Diisopropylphenoxy)pentyl]pyrrolidine

• Molecular Formula: C21H35NO
• Molecular Weight: 317.5 g/mol
• IUPAC Name: 1-[5-[2,6-di(propan-2-yl)phenoxy]pentyl]pyrrolidine
• InChI: InChI=1S/C21H35NO/c1-17(2)19-11-10-12-20(18(3)4)21(19)23-16-9-5-6-13-22-14-7-8-15-22/h10-12,17-18H,5-9,13-16H2,1-4H3
• InChI Key: XBWVAGQONDXACU-UHFFFAOYSA-N
• SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)OCCCCCN2CCCC2

Description

1-[5-(2,6-Diisopropylphenoxy)pentyl]pyrrolidine is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PBP, and it is a synthetic derivative of pyrrolidine. PBP has been the subject of extensive research due to its unique chemical structure and potential therapeutic properties.

Mechanism of Action

PBP acts as a sigma-1 receptor agonist, which means that it activates this receptor. The sigma-1 receptor is a chaperone protein that is involved in various cellular processes such as calcium signaling, protein folding, and cell survival. Activation of this receptor by PBP leads to the modulation of various cellular processes, which may have therapeutic implications.
Biochemical and Physiological Effects:
PBP has been shown to have several biochemical and physiological effects. Studies have demonstrated that PBP can modulate calcium signaling, which is essential for various cellular processes. PBP has also been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of PBP is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor. PBP has also been shown to have low toxicity, which makes it a safe compound to use in lab experiments. However, one limitation of PBP is its limited solubility, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of PBP. One area of research is the development of PBP-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is the study of PBP's effects on calcium signaling, which may have implications for the treatment of various diseases such as cancer and diabetes.
In conclusion, PBP is a novel compound that has gained significant attention in the scientific community due to its unique chemical structure and potential therapeutic properties. Studies have shown that PBP has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor. PBP has several biochemical and physiological effects, and it has potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. There are several future directions for the study of PBP, which may lead to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of PBP involves the reaction of 2,6-diisopropylphenol and 1-bromopentane with pyrrolidine in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

PBP has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. Several studies have shown that PBP has a high affinity for the sigma-1 receptor, which is a protein that plays a crucial role in various cellular processes.